Cas no 1207032-89-0 (N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207032-89-0
• MF: C₂₃H₂₁N₅O₂
• MW: 399.445144414902
• CID: 5393050
• Update Time: 2025-08-04

N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Methoxyphenyl)methyl]-1-(4-methylphenyl)-5-(3-pyridinyl)-1H-1,2,3-triazole-4-carboxamide
• N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C23H21N5O2/c1-16-5-9-19(10-6-16)28-22(18-4-3-13-24-15-18)21(26-27-28)23(29)25-14-17-7-11-20(30-2)12-8-17/h3-13,15H,14H2,1-2H3,(H,25,29)
• InChI Key： WWGFVWMZHXWBAC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(C2=CC=CN=C2)=C(C(NCC2=CC=C(OC)C=C2)=O)N=N1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.32±0.46(Predicted)

Additional information on N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1207032-89-0)

The compound N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1207032-89-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole core and diverse substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the product. The method involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which efficiently constructs the 1,2,3-triazole ring, followed by selective functionalization of the pyridine and methoxyphenyl groups. This advancement is critical for enabling large-scale production and further pharmacological evaluation.

Pharmacological studies have revealed that N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide exhibits potent inhibitory activity against specific kinase targets implicated in cancer and inflammatory diseases. In vitro assays demonstrated nanomolar-range inhibition of kinases such as JAK2 and PI3K, which are known to play pivotal roles in cell proliferation and immune responses. These findings suggest that the compound could serve as a lead structure for the development of novel kinase inhibitors.

Further investigations into the compound's mechanism of action have utilized molecular docking and dynamics simulations. These computational studies, complemented by X-ray crystallography data, have elucidated the binding interactions between the compound and its kinase targets. The triazole-carboxamide moiety was found to form critical hydrogen bonds with the kinase active site, while the pyridine and methoxyphenyl groups contribute to hydrophobic interactions, enhancing binding affinity and selectivity.

In vivo studies have also been conducted to evaluate the compound's pharmacokinetic and toxicological profiles. Preliminary results from rodent models indicate favorable oral bioavailability and a manageable safety profile, with no significant off-target effects observed at therapeutic doses. These findings support the potential for further preclinical development, including optimization of formulation and dosing regimens.

Looking ahead, researchers are exploring the compound's applicability in combination therapies, particularly in oncology. Synergistic effects have been observed when N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide is co-administered with standard chemotherapeutic agents, suggesting its utility as an adjunctive treatment. Additionally, efforts are underway to derivatize the core structure to enhance its pharmacological properties and reduce potential metabolic liabilities.

In conclusion, the recent advancements in the study of N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1207032-89-0) highlight its potential as a versatile scaffold for drug discovery. Continued research into its synthesis, mechanism, and therapeutic applications will be essential for translating these findings into clinical benefits.